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For Researchers, Scientists, and Drug Development Professionals

Introduction to Selegiline-d5

Selegiline-d5 is a deuterated form of Selegiline, a potent and irreversible inhibitor of
monoamine oxidase B (MAO-B). It is primarily utilized as an internal standard in bioanalytical
and pharmacokinetic studies for the accurate quantification of Selegiline in various biological
matrices. The substitution of five hydrogen atoms with deuterium atoms results in a molecule
that is chemically analogous to Selegiline but possesses a distinct molecular weight, allowing
for its differentiation in mass spectrometric analyses. This technical guide provides a
comprehensive overview of Selegiline-d5, its chemical properties, and its application in
guantitative analysis.

Chemical Structure and Properties

Selegiline-d5 is structurally identical to Selegiline, with the exception of five deuterium atoms
incorporated into the phenyl ring. This isotopic labeling minimally affects the physicochemical
properties of the molecule, ensuring it behaves similarly to the unlabeled analyte during sample
preparation and chromatographic separation.

Chemical Structure of Selegiline-d5:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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